1-{[(3,5-Dimethylphenyl)amino]methyl}cyclobutan-1-ol

• IUPAC Name: 1-[(3,5-dimethylanilino)methyl]cyclobutan-1-ol
• InChI: InChI=1S/C13H19NO/c1-10-6-11(2)8-12(7-10)14-9-13(15)4-3-5-13/h6-8,14-15H,3-5,9H2,1-2H3
• InChI Key: YNYOWWHLGQTINF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NCC2(CCC2)O)C
• Molecular Formula: C13H19NO
• Molecular Weight: 205.30 g/mol

Description

1-(3,5-Dimethylphenyl)amino]methyl}cyclobutan-1-ol, also known as 1-DMCB, is an organic compound that has been studied extensively in the field of synthetic organic chemistry. It is a cyclic ether with a phenyl group attached to a cyclobutane ring. 1-DMCB is a versatile building block for the synthesis of a variety of compounds, including those with medicinal and industrial applications. In addition, 1-DMCB has been used in the synthesis of a variety of polymers, surfactants, and other materials.

Mechanism of Action

The mechanism of action of 1-{[(3,5-Dimethylphenyl)amino]methyl}cyclobutan-1-ol is not fully understood. However, it is believed that the compound acts as a Lewis acid, which is a type of acid that can form a covalent bond with a Lewis base. This reaction helps to stabilize the compound and can result in the formation of new compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-{[(3,5-Dimethylphenyl)amino]methyl}cyclobutan-1-ol are not well understood. However, it has been suggested that the compound may have antioxidant properties, which may help to protect cells from damage caused by free radicals. Additionally, 1-{[(3,5-Dimethylphenyl)amino]methyl}cyclobutan-1-ol has been studied for its potential to inhibit the growth of certain bacteria, although further research is needed to confirm these findings.

Advantages and Limitations for Lab Experiments

1-{[(3,5-Dimethylphenyl)amino]methyl}cyclobutan-1-ol has several advantages for use in laboratory experiments. It is a readily available and relatively inexpensive compound, and it can be used in a variety of synthetic reactions. Additionally, it is relatively stable and can be stored for long periods of time without significant degradation.
However, there are some limitations to using 1-{[(3,5-Dimethylphenyl)amino]methyl}cyclobutan-1-ol in laboratory experiments. The compound is not soluble in water, and it is not very soluble in organic solvents. Additionally, it is not very reactive with other compounds, which can limit its usefulness in certain reactions.

Future Directions

There are several potential future directions for the use of 1-{[(3,5-Dimethylphenyl)amino]methyl}cyclobutan-1-ol. It could be used in the development of new polymers and other materials, as well as in the synthesis of surfactants and other compounds. Additionally, it could be studied for its potential to inhibit the growth of certain bacteria, or for its potential antioxidant properties. Additionally, further research could be conducted to better understand the mechanism of action of 1-{[(3,5-Dimethylphenyl)amino]methyl}cyclobutan-1-ol, and to identify new uses for the compound.

Scientific Research Applications

1-{[(3,5-Dimethylphenyl)amino]methyl}cyclobutan-1-ol has been used in a variety of scientific research applications. It has been used in the synthesis of polymers and other materials, as well as in the synthesis of surfactants and other compounds. It has also been used in the synthesis of pharmaceuticals and other drugs. Additionally, 1-{[(3,5-Dimethylphenyl)amino]methyl}cyclobutan-1-ol has been used in the synthesis of catalysts, and in the synthesis of organic compounds used in the production of fuels and other energy sources.